Cas no 76188-95-9 (2-Pentanol, 5-chloro-,(R)- (9CI))

• Product Name: 2-Pentanol, 5-chloro-,(R)- (9CI)
• CAS No: 76188-95-9
• MF: C₅H₁₁ClO
• MW: 122.593240976334
• CID: 561080
• PubChem ID: 12659783
• Update Time: 2025-09-27

2-Pentanol, 5-chloro-,(R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Pentanol, 5-chloro-,(R)- (9CI)
• (R)-5-CHLORO-2-PENTANOL
• 5-Chloro-2-pentanol
• (2S)-5-chloropentan-2-ol
• (2R)-5-CHLOROPENTAN-2-OL
• 76188-95-9
• SCHEMBL9175514
• AKOS006379355
• DB-075077

• MDL： MFCD03095501
• Inchi： 1S/C5H11ClO/c1-5(7)3-2-4-6/h5,7H,2-4H2,1H3/t5-/m1/s1
• InChI Key： FLSMMDCDBMBKCE-RXMQYKEDSA-N
• SMILES： ClCCC[C@@H](C)O

Computed Properties

• Exact Mass: 122.04993
• Monoisotopic Mass: 122.0498427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 39.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.094 g/mL at 20 °C(lit.)
• PSA: 20.23

2-Pentanol, 5-chloro-,(R)- (9CI) Security Information

• Hazardous Material transportation number：UN 1987 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10
• Safety Instruction： 23-24/25
• FLUKA BRAND F CODES：8-10-23